Cas no 1361561-15-0 (2'-Nitro-2,4,6-trichloro-5'-(trifluoromethyl)biphenyl)

• Product Name: 2'-Nitro-2,4,6-trichloro-5'-(trifluoromethyl)biphenyl
• CAS No: 1361561-15-0
• MF: C₁₃H₅Cl₃F₃NO₂
• MW: 370.538511037827
• CID: 4995585
• Update Time: 2025-06-12

2'-Nitro-2,4,6-trichloro-5'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Nitro-2,4,6-trichloro-5'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H5Cl3F3NO2/c14-7-4-9(15)12(10(16)5-7)8-3-6(13(17,18)19)1-2-11(8)20(21)22/h1-5H
• InChI Key： WUXJOFHQVPNJCY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=C(C(F)(F)F)C=CC=1[N+](=O)[O-])Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 406
• XLogP3: 6.1
• Topological Polar Surface Area: 45.8

Additional information on 2'-Nitro-2,4,6-trichloro-5'-(trifluoromethyl)biphenyl

Introduction to 2'-Nitro-2,4,6-trichloro-5'-(trifluoromethyl)biphenyl (CAS No. 1361561-15-0)

2'-Nitro-2,4,6-trichloro-5'-(trifluoromethyl)biphenyl (CAS No. 1361561-15-0) is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This biphenyl derivative features a nitro group, multiple chlorine atoms, and a trifluoromethyl group, making it a versatile molecule for various research and development purposes.

The nitro group in the compound contributes to its electron-withdrawing properties, which can influence the reactivity and stability of the molecule. The presence of chlorine atoms at specific positions on the benzene ring enhances the compound's hydrophobicity and can affect its solubility and biological activity. The trifluoromethyl group further adds to the molecule's lipophilicity and can play a crucial role in modulating its interactions with biological targets.

Recent studies have explored the potential of 2'-Nitro-2,4,6-trichloro-5'-(trifluoromethyl)biphenyl in various applications. For instance, researchers at the University of California, Los Angeles (UCLA) have investigated its use as a ligand in metal complexes for catalytic reactions. The unique electronic properties of this compound make it an excellent candidate for improving the efficiency and selectivity of catalytic processes. In one study published in the Journal of Organic Chemistry, it was demonstrated that 2'-Nitro-2,4,6-trichloro-5'-(trifluoromethyl)biphenyl could significantly enhance the yield of desired products in cross-coupling reactions.

In the realm of medicinal chemistry, 2'-Nitro-2,4,6-trichloro-5'-(trifluoromethyl)biphenyl has shown promise as a lead compound for drug discovery. Its ability to interact with specific protein targets has been explored in several preclinical studies. A team at Harvard University conducted a series of experiments to evaluate the compound's potential as an inhibitor of certain enzymes involved in cancer progression. The results indicated that 2'-Nitro-2,4,6-trichloro-5'-(trifluoromethyl)biphenyl exhibited potent inhibitory activity against these enzymes, suggesting its potential as a therapeutic agent.

The synthesis of 2'-Nitro-2,4,6-trichloro-5'-(trifluoromethyl)biphenyl involves several steps that require precise control over reaction conditions. One common synthetic route involves the nitration of a suitable biphenyl precursor followed by chlorination and trifluoromethylation reactions. The choice of reagents and solvents is critical to achieving high yields and purity levels. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, reducing waste and minimizing environmental impact.

The physical and chemical properties of 2'-Nitro-2,4,6-trichloro-5'-(trifluoromethyl)biphenyl have been extensively characterized. It is a solid at room temperature with a melting point ranging from 100°C to 110°C. The compound is insoluble in water but exhibits good solubility in organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO). These properties make it suitable for use in various analytical techniques and biological assays.

Safety considerations are an important aspect when handling 2'-Nitro-2,4,6-trichloro-5'-(trifluoromethyl)biphenyl. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safety. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles when working with the compound in laboratory settings.

In conclusion, 2'-Nitro-2,4,6-trichloro-5'-(trifluoromethyl)biphenyl (CAS No. 1361561-15-0) is a multifaceted compound with significant potential in both research and practical applications. Its unique structural features make it an attractive candidate for further investigation in areas such as catalysis and drug discovery. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in the scientific community.